4-amino-N,N-dimethylpyridine-2-carboxamide
Overview
Description
4-amino-N,N-dimethylpyridine-2-carboxamide is a chemical compound with the CAS Number: 1155076-26-8 . It has a molecular weight of 165.19 . The compound is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI Code for 4-amino-N,N-dimethylpyridine-2-carboxamide is 1S/C8H11N3O/c1-11(2)8(12)7-5-6(9)3-4-10-7/h3-5H,1-2H3,(H2,9,10) . The InChI key is HBLGIPPIOWMYMR-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-amino-N,N-dimethylpyridine-2-carboxamide is a powder that is stored at room temperature . It has a molecular weight of 165.19 .Scientific Research Applications
Chemical and Physicochemical Studies
The spin label amino acid TOAC, closely related to 4-amino-N,N-dimethylpyridine-2-carboxamide, has been extensively studied for its applications in analyzing the dynamics and secondary structure of peptides. This research highlights the use of TOAC in EPR spectroscopy, X-ray crystallography, CD, fluorescence, NMR, and FT-IR to study peptide interactions, including their interactions with membranes and other peptides or proteins. Such applications are crucial in understanding biological functions and designing therapeutic agents (Schreier et al., 2012).
Antitumor Activity
Imidazole derivatives, including structures similar to 4-amino-N,N-dimethylpyridine-2-carboxamide, have shown significant promise in the development of new antitumor drugs. These compounds, through various modifications, have demonstrated varying degrees of biological activity, offering insights into the synthesis of drugs with antitumor properties. This review provides a comprehensive overview of the antitumor potential of these compounds, paving the way for future research in cancer therapeutics (Iradyan et al., 2009).
AMPK-Independent Effects of AICAr
AICAr, structurally related to 4-amino-N,N-dimethylpyridine-2-carboxamide, has been widely used in studies focusing on AMPK activation. Research indicates that many of AICAr's effects, previously attributed to AMPK activation, are in fact AMPK-independent. This systematic review sheds light on the dual nature of AICAr's impact on metabolism, exercise, nucleotide synthesis, and cancer, suggesting a need for careful interpretation of studies using AICAr and potentially guiding the development of new therapeutic strategies (Visnjic et al., 2021).
Stereochemistry in Pharmacology
The stereochemistry of phenylpiracetam and its derivatives demonstrates the importance of molecular configuration in enhancing pharmacological profiles. This review highlights the significant impact of enantiomerically pure compounds on biological activity, underscoring the relevance of stereochemistry in drug development processes. Such insights are critical for designing more effective and safer therapeutic agents (Veinberg et al., 2015).
Advanced Oxidation Processes in Environmental Chemistry
Advanced oxidation processes (AOPs) play a vital role in addressing water scarcity and the accumulation of recalcitrant compounds in the environment. This review focuses on the use of AOPs in degrading acetaminophen, a compound structurally related to 4-amino-N,N-dimethylpyridine-2-carboxamide, highlighting the pathways, by-products, and biotoxicity associated with these processes. The insights from this review are crucial for improving water treatment technologies and mitigating environmental impacts (Qutob et al., 2022).
Safety and Hazards
The safety information for 4-amino-N,N-dimethylpyridine-2-carboxamide includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
4-amino-N,N-dimethylpyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-11(2)8(12)7-5-6(9)3-4-10-7/h3-5H,1-2H3,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBLGIPPIOWMYMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=NC=CC(=C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N,N-dimethylpyridine-2-carboxamide | |
CAS RN |
1155076-26-8 |
Source
|
| Record name | 4-amino-N,N-dimethylpyridine-2-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(Cyclopropylmethyl)amino]propan-2-ol](/img/structure/B3214865.png)
![N-[3-(methylamino)propyl]methanesulfonamide](/img/structure/B3214872.png)
![L-Valine, N-[(2-propen-1-yloxy)carbonyl]-, compd. with N-cyclohexylcyclohexanamine (1:1)](/img/structure/B3214903.png)
